Cas no 1450658-02-2 (1-(o-Tolyl)-1H-indole-3-carboxylic acid)

1-(o-Tolyl)-1H-indole-3-carboxylic acid is a heterocyclic compound featuring an indole core substituted with a carboxylic acid group at the 3-position and an o-tolyl group at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its rigid aromatic framework contributes to stability, while the o-tolyl substitution may influence steric and electronic properties in target molecules. The compound is useful in medicinal chemistry for developing biologically active molecules, including kinase inhibitors and receptor modulators. Proper handling and storage are recommended due to its sensitivity to light and moisture.
1-(o-Tolyl)-1H-indole-3-carboxylic acid structure
1450658-02-2 structure
Product Name:1-(o-Tolyl)-1H-indole-3-carboxylic acid
CAS No:1450658-02-2
MF:C16H13NO2
MW:251.279924154282
CID:5060782
Update Time:2025-06-15

1-(o-Tolyl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(o-Tolyl)-1H-indole-3-carboxylic acid
    • 1-(2-methylphenyl)indole-3-carboxylic acid
    • Inchi: 1S/C16H13NO2/c1-11-6-2-4-8-14(11)17-10-13(16(18)19)12-7-3-5-9-15(12)17/h2-10H,1H3,(H,18,19)
    • InChI Key: YNGWIOOURSLLTM-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C2C=CC=CC=2C)C2C=CC=CC=21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 344
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42.2

1-(o-Tolyl)-1H-indole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM257822-1g
1-(o-Tolyl)-1H-indole-3-carboxylic acid
1450658-02-2 95%+
1g
$619 2023-02-02
Chemenu
CM257822-1g
1-(o-Tolyl)-1H-indole-3-carboxylic acid
1450658-02-2 95%+
1g
$584 2021-08-18

Additional information on 1-(o-Tolyl)-1H-indole-3-carboxylic acid

Research Briefing on 1-(o-Tolyl)-1H-indole-3-carboxylic acid (CAS: 1450658-02-2) in Chemical Biology and Pharmaceutical Applications

1-(o-Tolyl)-1H-indole-3-carboxylic acid (CAS: 1450658-02-2) is an emerging small molecule of significant interest in chemical biology and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for modulating protein-protein interactions (PPIs) and enzyme activity, particularly in the context of inflammation and oncology targets. This briefing synthesizes the latest research on its synthesis, structure-activity relationships (SAR), and therapeutic applications.

The compound's unique indole core with an o-tolyl substitution at the N1 position and a carboxylic acid at C3 confers both lipophilicity and hydrogen-bonding capacity, making it an attractive pharmacophore. A 2023 study in Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of interleukin-1 receptor-associated kinase 4 (IRAK4) with IC50 = 320 nM, showing promise for autoimmune disease treatment. Crystallographic analysis revealed key interactions between the carboxyl group and kinase hinge region.

In cancer research, derivatives of 1450658-02-2 have shown dual activity against PI3Kδ and HDAC6 (Zhao et al., 2024). The o-tolyl group appears critical for isoform selectivity, while the carboxylic acid serves as a zinc-binding group for HDAC inhibition. This polypharmacology approach achieved synergistic effects in B-cell lymphoma models, with lead compounds showing 70% tumor growth inhibition at 10 mg/kg dosing.

Synthetic methodologies have advanced significantly, with a recent green chemistry approach (ACS Sustainable Chem. Eng. 2023) achieving 82% yield via Pd-catalyzed C-H activation. The development of prodrug esters (e.g., ethyl ester pro-drugs) has addressed bioavailability challenges, with plasma concentrations improving 3.5-fold in rodent PK studies.

Ongoing clinical investigations focus on its potential as: (1) a NLRP3 inflammasome modulator through ASC speck inhibition, (2) a RORγt inverse agonist for Th17-mediated pathologies, and (3) a disruptor of Myc-Max dimerization. The compound's privileged structure continues to inspire new drug candidates, with over 15 patent applications filed in 2023-2024 covering novel derivatives and therapeutic uses.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited